3-chloro-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3-chloro-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H18ClN5O2/c1-3-5-14-10-16(25)22-18(20-14)24-15(8-11(2)23-24)21-17(26)12-6-4-7-13(19)9-12/h4,6-10H,3,5H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: OFODZUKXZUYMJV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClN5O2
• Molecular Weight: 371.8 g/mol

Description

3-chloro-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H18ClN5O2 and its molecular weight is 371.83. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactive Heterocycles

Research on similar compounds has shown the synthesis of bioactive heterocycles, indicating potential for pharmaceutical development. For example, derivatives synthesized from enaminonitrile have demonstrated potent antimicrobial activity (El-ziaty et al., 2018). Such studies highlight the compound's role in generating new bioactive molecules that can serve as a basis for developing new antimicrobial agents.

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory activities (Rahmouni et al., 2016). This suggests the potential application of the compound in cancer research and developing anti-inflammatory drugs, showcasing its versatility in drug design and pharmacological applications.

Antiviral Activity

Another study describes the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, which showed remarkable anti-avian influenza virus activity (Hebishy et al., 2020). This indicates the compound's potential utility in antiviral drug development, particularly in the context of emerging infectious diseases.

Synthesis of Polyamides and Polyimides

The compound's structure is conducive to synthesizing new polymers. For instance, polyamides and polyimides containing pyrazoline moieties have been developed, showing promise in creating heat-resistant resins (Mikroyannidis, 1997). This underscores the compound's potential in materials science, particularly in developing new materials with specific thermal and mechanical properties.